(Z)-2-(4-(3-methoxyphenyl)-2-((4-methoxyphenyl)imino)thiazol-3(2H)-yl)ethanol

• IUPAC Name: 2-[4-(3-methoxyphenyl)-2-(4-methoxyphenyl)imino-1,3-thiazol-3-yl]ethanol
• InChI: InChI=1S/C19H20N2O3S/c1-23-16-8-6-15(7-9-16)20-19-21(10-11-22)18(13-25-19)14-4-3-5-17(12-14)24-2/h3-9,12-13,22H,10-11H2,1-2H3
• InChI Key: IKYJVHOLQIEEPW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N=C2N(C(=CS2)C3=CC(=CC=C3)OC)CCO
• Molecular Formula: C19H20N2O3S
• Molecular Weight: 356.4 g/mol

Description

(Z)-2-(4-(3-methoxyphenyl)-2-((4-methoxyphenyl)imino)thiazol-3(2H)-yl)ethanol, also known as MTZE, is a thiazole compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Green Synthesis Approaches

• Ionic Liquid Media Synthesis : A study described an efficient synthesis of a related compound, highlighting the use of ionic liquid as a green solvent, emphasizing simplicity and avoiding the need for further purification (Shahvelayati, Hajiaghababaei, & Panahi Sarmad, 2017).

Structural and Physical Properties

• X-Ray Structure and Physical Properties : A research paper focused on the synthesis and characterization of a similar compound, providing insights into its crystal structure and physical properties through X-ray diffraction and quantum chemical DFT calculations (Megrouss et al., 2019).

Potential Medical Applications

• Angiotensin II Receptor Antagonists : A study investigated derivatives of this compound for potential antihypertensive and cardiotropic effects, indicating their suitability for pharmacological studies (Drapak et al., 2019).

Encapsulation in Catalysts

• Encapsulation in Zeolite Y for Catalysis : Research on the encapsulation of a molybdenum(VI) complex with a related ligand in zeolite Y demonstrated its efficiency as a reusable catalyst for oxidation reactions (Ghorbanloo & Maleki Alamooti, 2017).

Antibacterial and Antifungal Activities

• Antimicrobial Studies : A compound structurally similar showed moderate activity against bacteria and fungi, highlighting its potential as an antimicrobial agent (Vinusha et al., 2015).

Synthesis and Antibacterial Activities

• Synthesis for Antibacterial Applications : Another study synthesized a related compound and evaluated its antibacterial activities, especially against Escherichia coli (Li-fen, 2011).

Other Applications

• Chemical Modifier in Antibiotics : One research focused on synthesizing a derivative useful as a chemical modifier in cephalosporin antibiotics (Kanai et al., 1993).
• Selective Detection of Metal Ions : A study developed a fluorescent chemosensor based on a benzo[d]imidazo[2,1-b]thiazole derivative, showcasing its selectivity for Zn2+ ion detection (Moradi et al., 2020).